Cas no 1352318-39-8 (1-chloro-3-fluoro-5-(4-nitrophenyl)benzene)

• Product Name: 1-chloro-3-fluoro-5-(4-nitrophenyl)benzene
• CAS No: 1352318-39-8
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• MDL: MFCD20529495
• CID: 2771279
• PubChem ID: 56776789
• Update Time: 2025-04-21

1-chloro-3-fluoro-5-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-5-(4-nitrophenyl)benzene
• DTXSID00718395
• 1352318-39-8
• 3-Chloro-5-fluoro-4'-nitro-1,1'-biphenyl
• CS-0211933
• BS-25325
• MFCD20529495

• MDL： MFCD20529495
• Inchi： 1S/C12H7ClFNO2/c13-10-5-9(6-11(14)7-10)8-1-3-12(4-2-8)15(16)17/h1-7H
• InChI Key： LJCBAVSEPNSSFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 251.01500
• Monoisotopic Mass: 251.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.57750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls